- Synthesis of 1,3,5-triacylperhydro-1,3,5-triazines catalyzed by ion-exchange resins, Synthesis, 1986, (8), 643-4
Cas no 959-52-4 (1,3,5-Triacryloylhexahydro-1,3,5-triazine)
1,3,5-Triacryloylhexahydro-1,3,5-triazine Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triacryloylhexahydro-1,3,5-triazine
- 1 3 5-TRIACRYLOYLHEXAHYDRO-S-TRIAZINE
- 1-[3,5-di(prop-2-enoyl)-1,3,5-triazinan-1-yl]prop-2-en-1-one
- 1,3,5-Triazine,hexahydro-1,3,5-tris(1-oxo-2-propenyl)- (9CI)
- s-Triazine, 1,3,5-triacryloylhexahydro-(6CI,7CI,8CI)
- 1,3,5-Triacryloyl-s-triazine
- 1,3,5-Triacryloylaminohexahydro-s-triazine
- 1,3,5-Triacryloylhexahydrotriazine
- 1,3,5-Triacryloyltrimethylenetriamine
- 1,3,5-Tris(acryloyl)hexahydro-s-triazine
- DU 801
- Fixierer P
- Fixing Agent P
- Hexahydro-1,3,5-triacryloyl-s-triazine
- Hexahydrotris(acryloyl)-s-triazine
- NSC63839
- NSC 8185
- TAF
- TAF (crosslinking agent)
- Tri(N-acryloyl)hexahydrotriazine
- Triacrylformal
- Triacryloylhexahydro-s-triazine
- Triacryloylhexahydrotriazine
- Triacryloylperhydrotriazine
- Tris(N-acryloyl)hexahydrotriazine
- Tris(acryloyl)hexahydro-s-triazine
- 1,3,5-Triacryloylhexahydro-s-triazine
- 1,3,5-Triacryloyl-Hexahydro-S-Triazine
- s-Triazine, 1,3,5-triacryloylhexahydro-
- Hexahydro-1,3,5-triacryloyltriazine
- 1,3,5-Tria
- 1,1′,1′′-(1,3,5-Triazine-1,3,5(2H,4H,6H)-triyl)tris[2-propen-1-one] (ACI)
- 1,3,5-Triazine, hexahydro-1,3,5-tris(1-oxo-2-propenyl)- (9CI)
- s-Triazine, 1,3,5-triacryloylhexahydro- (6CI, 7CI, 8CI)
- 1,1′1′′-(1,3,5-Triazinane-1,3,5-triyl)triprop-2-en-1-one
- 1: PN: WO2020148529 PAGE: 32 claimed sequence
- NSC 63839
- TAT
- EK-8694
- HMS1667F02
- UNII-P69A1S76RB
- 1-(3,5-diacryloyl-1,3,5-triazinan-1-yl)-2-propen-1-one
- E78999
- BS-43826
- Hexahydro-1,5-triacryloyl-s-triazine
- AKOS005524478
- AI3-50778
- Hexahydro-1,3,5-tris(1-oxoallyl)-1,3,5-triazine
- Hexahydro-1,5-triacryloyltriazine
- 1,3,5-Triazine, hexahydro-1,3, 5-tris(1-oxo-2-propenyl)-
- NS00005461
- SR-01000089822-2
- DTXSID8052645
- 1,5-Triacryloylhexahydro-s-triazine
- NSC-8185
- 4-26-00-00012 (Beilstein Handbook Reference)
- MFCD00035738
- TRIACRYLOYL-HEXAHYDRO-S-TRIAZINE, 1,3,5-
- 1,5-Triacryloyl-s-triazine
- 1,5-Triacryloyltrimethylenetriamine
- 1,3,5-Triacryloyl-1,3,5-triazinane
- 1,3, 5-Triacryloyltrimethylenetriamine
- 1,3, 5-Tris(acryloyl)hexahydro-s-triazine
- 1,3, 5-Triacryloylhexahydrotriazine
- s-Triazine, hexahydro-1,3,5-triacryloyl-
- STK696230
- 1,3,5-TRIACRYOYL-1,3,5-TRIAZINANE
- s-Triazine,3,5-triacryloylhexahydro-
- NSC-63839
- 1,3,5-Triacryloyl-1,3,5-triazinane #
- 1,5-Tris(acryloyl)hexahydro-s-triazine
- 1,5-Triazine, hexahydro-1,3,5-tris(1-oxo-2-propenyl)-
- DU 801;NSC 8185;Fixierer P
- 1,5-Triacryloylhexahydro-1,3,5-triazine
- P69A1S76RB
- 1,3,5-TRIACRYOYL-1,3,5-TRIAZINANE (TATA)
- NCIOpen2_002638
- 1,3,5-Triacryloylhexahydro-1,3,5-triazine, 98%
- Q27286283
- SR-01000089822-1
- 1,5-Triacryloylhexahydrotriazine
- 959-52-4
- EINECS 213-501-6
- SCHEMBL214239
- 2-Propen-1-one, 1,1',1''-(1,3,5-triazine-1,3,5(2H,4H,6H)-triyl)tris-
- BRN 0225908
- 1,3, 5-Triacryloylhexahydro-1,3,5-triazine
- NSC8185
- Hexahydro-1,3, 5-triacryloyltriazine
- Hexahydro-1,3,5-tris(1-oxo-2-propenyl)-1,3,5-triazine
- EC 213-501-6
- 1,1',1''-(1,3,5-triazinane-1,3,5-triyl)trisprop-2-en-1-one
- T1000
- 1-[3,5-bis(prop-2-enoyl)-1,3,5-triazinan-1-yl]prop-2-en-1-one
- CCG-51428
- SR-01000089822
- 1,3,5-Triazine, hexahydro-1,3,5-tris(1-oxo-2-propenyl)-
- PD194525
-
- MDL: MFCD00035738
- Inchi: 1S/C12H15N3O3/c1-4-10(16)13-7-14(11(17)5-2)9-15(8-13)12(18)6-3/h4-6H,1-3,7-9H2
- InChI Key: FYBFGAFWCBMEDG-UHFFFAOYSA-N
- SMILES: O=C(N1CN(C(C=C)=O)CN(C(C=C)=O)C1)C=C
Computed Properties
- Exact Mass: 249.11100
- Monoisotopic Mass: 249.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.6
- Topological Polar Surface Area: 60.9
Experimental Properties
- Color/Form: Not determined
- Density: 1.1998 (rough estimate)
- Melting Point: 156 °C (dec.) (lit.)
- Boiling Point: 392.37°C (rough estimate)
- Flash Point: 301 °C
- Refractive Index: 1.5290 (estimate)
- PSA: 60.93000
- LogP: -0.27000
- Solubility: Not determined
1,3,5-Triacryloylhexahydro-1,3,5-triazine Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Danger
- Hazard Statement: H302-H310-H315-H317-H318-H334
- Warning Statement: P261-P262-P264-P270-P272-P280-P284-P301+P312+P330-P302+P352+P310+P361+P364-P304+P340+P342+P311-P305+P351+P338+P310-P405-P501
- Hazardous Material transportation number:UN 2928 6.1/PG 2
- WGK Germany:3
- Hazard Category Code: 23/24/25-34-42/43
- Safety Instruction: S26; S36/37/39; S45
- RTECS:XY9260000
-
Hazardous Material Identification:
- Safety Term:4.2
- Packing Group:II
- Risk Phrases:R23/24/25; R34; R42/43
- HazardClass:4.2
- PackingGroup:II
1,3,5-Triacryloylhexahydro-1,3,5-triazine Customs Data
- HS CODE:2933699090
- Customs Data:
China Customs Code:
2933699090Overview:
2933699090 Other structurally non fused triazine ring containing compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933699090 other compounds containing an unfused triazine ring (whether or not hydrogenated) in the structure.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:20.0%
1,3,5-Triacryloylhexahydro-1,3,5-triazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T896073-250mg |
1,3,5-Triacryloylhexahydro-1,3,5-triazine |
959-52-4 | 250mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T896073-500mg |
1,3,5-Triacryloylhexahydro-1,3,5-triazine |
959-52-4 | 500mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T896073-2.5g |
1,3,5-Triacryloylhexahydro-1,3,5-triazine |
959-52-4 | 2.5g |
$ 80.00 | 2022-06-02 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-ZY283-100g |
1,3,5-Triacryloylhexahydro-1,3,5-triazine |
959-52-4 | 99% | 100g |
¥574.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-ZY283-25g |
1,3,5-Triacryloylhexahydro-1,3,5-triazine |
959-52-4 | 99% | 25g |
¥163.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-ZY283-5g |
1,3,5-Triacryloylhexahydro-1,3,5-triazine |
959-52-4 | 99% | 5g |
¥64.0 | 2022-06-10 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T1000-25G |
1,3,5-Triacryloylhexahydro-1,3,5-triazine |
959-52-4 | >98.0%(HPLC)(N) | 25g |
¥160.00 | 2024-04-15 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T1000-100G |
1,3,5-Triacryloylhexahydro-1,3,5-triazine |
959-52-4 | >98.0%(HPLC)(N) | 100g |
¥450.00 | 2024-04-15 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T1000-500G |
1,3,5-Triacryloylhexahydro-1,3,5-triazine |
959-52-4 | >98.0%(HPLC)(N) | 500g |
¥1565.00 | 2024-04-15 | |
| eNovation Chemicals LLC | D754691-500g |
1,3,5-Triazine, hexahydro-1,3,5-tris(1-oxo-2-propenyl)- |
959-52-4 | 98.0% | 500g |
$400 | 2023-09-04 |
1,3,5-Triacryloylhexahydro-1,3,5-triazine Production Method
Production Method 1
Production Method 2
1.2 Solvents: Carbon tetrachloride ; 5 min, reflux; 0.5 h, reflux
- Structurally Diverse Cyclisation Linkers Impose Different Backbone Conformations in Bicyclic Peptides, ChemBioChem, 2012, 13(7), 1032-1038
Production Method 3
- 1,3,5-Triacryloylhexahydro-1,3,5-triazine, Czechoslovakia, , ,
Production Method 4
- Triazines from formaldehyde and nitriles, Synthesis, 1976, (7), 467-8
Production Method 5
- 1,3,5-Triacryloylperhydro-s-triazine, Federal Republic of Germany, , ,
Production Method 6
1.2 Reagents: Sodium hydroxide Solvents: Water ; rt → 5 °C; 2 h, 5 °C
- Process for the preparation of 1,3,5-triacryloylhexahydro-1,3,5-triazine, China, , ,
Production Method 7
1.2 Reagents: Acrylonitrile Solvents: Carbon tetrachloride ; 15 min, 70 °C; 1 h, reflux
- Polymer gels, methods for their preparation, and their use in electrophoretic applications, World Intellectual Property Organization, , ,
Production Method 8
- Acrylonitrile, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2007, 1, 1-8
Production Method 9
- Synthesis of hexahydro-1,3,5-triacryloyltriazine, Russian Journal of Organic Chemistry (Translation of Zhurnal Organicheskoi Khimii), 1997, 33(1), 113-116
Production Method 10
Production Method 11
- Solution synthesis of 1,3,5-triacryloylhexahydro-s-triazine, United States, , ,
Production Method 12
- Synthesis and transformations of polyhedral compounds. VI. Products of the reaction of acid chlorides with urotropine, Armyanskii Khimicheskii Zhurnal, 1983, 36(3), 181-4
1,3,5-Triacryloylhexahydro-1,3,5-triazine Preparation Products
1,3,5-Triacryloylhexahydro-1,3,5-triazine Suppliers
1,3,5-Triacryloylhexahydro-1,3,5-triazine Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 1,3,5-Triacryloylhexahydro-1,3,5-triazine
Recent Advances in the Application of 1,3,5-Triacryloylhexahydro-1,3,5-triazine (CAS: 959-52-4) in Chemical Biology and Pharmaceutical Research
1,3,5-Triacryloylhexahydro-1,3,5-triazine (CAS: 959-52-4) is a versatile chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its triazine core and acryloyl functional groups, has been explored for its role in polymer chemistry, drug delivery systems, and as a crosslinking agent in biomaterials. Recent studies have highlighted its utility in the development of novel therapeutic agents and advanced material sciences, making it a subject of intense research interest.
One of the most notable advancements in the application of 1,3,5-Triacryloylhexahydro-1,3,5-triazine is its use in the synthesis of hydrogels for controlled drug release. A 2023 study published in the *Journal of Controlled Release* demonstrated that hydrogels crosslinked with this compound exhibited superior mechanical strength and sustained release profiles for small-molecule drugs. The researchers attributed these properties to the high reactivity of the acryloyl groups, which facilitated efficient crosslinking under mild conditions. This finding opens new avenues for the design of next-generation drug delivery systems with enhanced performance and biocompatibility.
In addition to its applications in drug delivery, 1,3,5-Triacryloylhexahydro-1,3,5-triazine has also been investigated for its potential in cancer therapy. A recent preprint on *bioRxiv* reported the development of a novel prodrug system utilizing this compound as a linker. The study showed that the triazine core could be selectively cleaved by tumor-associated enzymes, releasing the active drug payload specifically in the tumor microenvironment. This targeted approach minimizes off-target effects and improves therapeutic efficacy, representing a significant step forward in precision medicine.
Another emerging area of research involves the use of 1,3,5-Triacryloylhexahydro-1,3,5-triazine in the fabrication of bioadhesives for surgical applications. A 2024 study in *Advanced Healthcare Materials* highlighted the compound's ability to form strong covalent bonds with biological tissues, resulting in adhesives with exceptional bonding strength and minimal cytotoxicity. The researchers emphasized the potential of these bioadhesives to replace traditional sutures and staples in minimally invasive surgeries, reducing recovery times and improving patient outcomes.
Despite these promising developments, challenges remain in the widespread adoption of 1,3,5-Triacryloylhexahydro-1,3,5-triazine-based technologies. Issues such as scalability of synthesis, long-term stability, and regulatory approval need to be addressed. However, ongoing research efforts are focused on optimizing the compound's properties and exploring new applications, ensuring its continued relevance in the field. As the body of evidence grows, 1,3,5-Triacryloylhexahydro-1,3,5-triazine is poised to play a pivotal role in the future of chemical biology and pharmaceutical innovation.
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